2-(5-acetyl-3-thienyl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)acetamide

• IUPAC Name: 2-(5-acetylthiophen-3-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)acetamide
• InChI: InChI=1S/C19H21NO3S/c1-13(21)18-9-15(12-24-18)10-19(22)20-11-14-6-7-23-17-5-3-2-4-16(17)8-14/h2-5,9,12,14H,6-8,10-11H2,1H3,(H,20,22)
• InChI Key: PWEGIJSFXJCBOP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CS1)CC(=O)NCC2CCOC3=CC=CC=C3C2
• Molecular Formula: C19H21NO3S
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis:

The synthesis of related compounds often involves multi-component reactions, such as the five-component condensation reactions that yield complex acetamides with potential antibacterial activities (Akbarzadeh et al., 2012). Such methods are valued for their efficiency and the ability to introduce diverse functional groups, suggesting a possible synthetic route for the target compound by analogy.

Molecular Structure Analysis:

Compounds with intricate molecular structures, including those related to the target molecule, often exhibit significant interaction characteristics, as highlighted by studies on similar molecular frameworks. For example, the synthesis and crystal structure analysis of N-substituted acetamide derivatives provide insights into the three-dimensional arrangement and potential intermolecular interactions that could influence the behavior of the target compound (Ismailova et al., 2014).

Chemical Reactions and Properties:

The chemical reactivity of acetamide derivatives, including potential antibacterial agents, underlines the versatility of the acetamide functional group in mediating various chemical transformations. The synthesis of acetamide derivatives as antibacterial agents (Ramalingam et al., 2019) exemplifies the range of reactions such compounds can undergo, suggesting that the target compound may also participate in diverse chemical processes.

Physical Properties Analysis:

Understanding the physical properties of complex molecules like the target compound requires detailed study. While specific data on the target molecule might not be readily available, related research on the physical properties of analogous compounds, such as their solubility, melting points, and molecular conformation, can provide valuable insights. The structural analysis of similar molecules, through techniques like NMR and X-ray crystallography, offers clues to the physical characteristics of the compound .

Chemical Properties Analysis:

The chemical properties of acetamide derivatives, including reactivity patterns, stability under various conditions, and functional group behavior, are crucial for comprehending the target molecule's chemical nature. Investigations into the synthesis and reactivity of similar compounds (Yu et al., 2014) shed light on how the acetamide moiety and associated substituents might interact chemically, informing potential reactivity and stability profiles.